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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol and data interpretation guide for the ¹H and ¹³C

Nuclear Magnetic Resonance (NMR) spectral analysis of geranyl butyrate, a common

fragrance and flavor compound. The provided data, presented in clear tabular format, serves

as a reference for the identification and structural elucidation of this acyclic monoterpenoid

ester. This guide is intended to assist researchers in the fields of natural product chemistry,

quality control, and drug development in the accurate analysis of geranyl butyrate and related

compounds.

Introduction
Geranyl butyrate is the ester formed from the condensation of the monoterpenoid alcohol

geraniol and butyric acid. It is a colorless liquid with a fruity, rosy aroma, and is widely used in

the flavor and fragrance industry. The structural confirmation and purity assessment of geranyl
butyrate are critical for its application. NMR spectroscopy is a powerful analytical technique for

the unambiguous structural elucidation of organic molecules. This application note details the

expected ¹H and ¹³C NMR spectra of geranyl butyrate and provides a standard protocol for

sample preparation and data acquisition.
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The chemical structure of geranyl butyrate is shown below, with atom numbering for NMR

spectral assignment.
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To cite this document: BenchChem. [Application Note: 1H and 13C NMR Spectral Analysis of
Geranyl Butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671448#1h-nmr-and-13c-nmr-spectral-analysis-of-
geranyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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